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Compound of Interest

Compound Name: 1-Bromodecane

Cat. No.: B1670165 Get Quote

The safe and compliant disposal of 1-bromodecane is a critical aspect of laboratory safety and

environmental responsibility. As a halogenated hydrocarbon, this compound requires specific

handling and disposal protocols to mitigate risks to personnel and the environment. This guide

provides essential, step-by-step procedures for the proper management of 1-bromodecane
waste from its point of generation to its final disposal.

Immediate Safety and Hazard Profile
1-Bromodecane is classified as a hazardous chemical that can cause skin and eye irritation.[1]

[2] It is harmful if inhaled and is very toxic to aquatic life with long-lasting effects.[3][4]

Therefore, strict adherence to safety protocols is mandatory. Always handle 1-bromodecane
within a well-ventilated area or a chemical fume hood while wearing appropriate personal

protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a

laboratory coat.[5]

Physicochemical and Hazard Data
The following table summarizes key data for 1-bromodecane, which is essential for its safe

handling and storage.
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Property Value Source(s)

Chemical Formula C₁₀H₂₁Br [4]

CAS Number 112-29-8 [1][2][3][4]

Appearance Colorless to Light Yellow Liquid [1][2]

Boiling Point
238 °C / 460.4 °F @ 760

mmHg
[2]

Melting Point -29.6 °C / -21.3 °F [2]

Flash Point 94 °C / 201.2 °F [2]

Density ~1.066 g/cm³ at 25 °C [3]

GHS Hazard Statements

Harmful if inhaled, Causes skin

irritation, Causes serious eye

irritation, May cause

respiratory irritation, Very toxic

to aquatic life.

[2][3][4]

Storage Class Combustible Liquids [5]

Detailed Disposal Protocol
The fundamental principle for disposing of 1-bromodecane is to manage it as halogenated

organic waste. It must be strictly segregated from all other waste streams to prevent dangerous

chemical reactions and to ensure proper, compliant disposal.

Step 1: Waste Segregation and Collection
Designate a Specific Container: Use a dedicated, properly vetted waste container exclusively

for halogenated organic liquids. This prevents cross-contamination with other waste streams,

such as non-halogenated solvents or aqueous waste.[5][6]

Initial Labeling: As soon as the first drop of 1-bromodecane waste is added, affix a

hazardous waste tag to the container.[5] The label must, at a minimum, include:

The words "Hazardous Waste"
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The full chemical name: "1-Bromodecane"

An accurate list of all components and their approximate concentrations.

Container Integrity: Keep the container securely closed at all times, except when actively

adding waste.[5] This minimizes the release of harmful vapors. Ensure the exterior of the

container remains clean and free from contamination.

Capacity Limit: Do not fill the waste container beyond 90% of its capacity.[5] This headspace

allows for vapor expansion and reduces the risk of spills.

Step 2: Storage of Waste
Satellite Accumulation Area: Store the sealed and labeled waste container in a designated

satellite accumulation area. This area should be a ventilated, fire-resistant cabinet designed

for hazardous materials.[5]

Incompatible Materials: Store 1-bromodecane waste away from incompatible substances,

particularly strong oxidizing agents and strong bases.[7]

Environmental Conditions: The storage area must be cool, dry, and away from sources of

ignition, heat, and direct sunlight.[1][5]

Step 3: Final Disposal
Professional Disposal: Arrange for waste pickup through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal company.[5]

Recommended Disposal Method: The standard and recommended disposal method is high-

temperature incineration at a specialized facility.[5] These facilities are equipped with

afterburners and scrubbers to neutralize the hazardous hydrogen bromide gas produced

during combustion.

Prohibited Disposal Methods: Under no circumstances should 1-bromodecane or its

containers be disposed of down the drain or in the regular trash.[4][5] This is illegal and

poses a significant threat to aquatic ecosystems.[4]

Step 4: Spill Management
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In the event of a spill, follow these procedures immediately:

Ensure Safety: Evacuate non-essential personnel. Ensure the area is well-ventilated, and

wear appropriate PPE, including respiratory protection if necessary.

Containment and Cleanup: Absorb the spill using an inert, non-combustible material such as

sand, silica gel, or a universal binder.[3][7] Use spark-proof tools to carefully collect the

absorbed material and place it into a designated, sealable container for hazardous waste.[5]

Decontamination: Thoroughly clean the spill area with soap and water. All cleaning materials

(e.g., wipes, paper towels) must be collected and placed in the same hazardous waste

container as the spill debris.[5]

Label and Dispose: Clearly label the container "Spill Debris containing 1-Bromodecane" and

manage it according to the disposal protocol outlined above.[5]

Experimental Workflows & Logical Relationships
The following diagram illustrates the logical workflow for the proper disposal of 1-
bromodecane, from the point of generation to final disposal.
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Workflow for Proper Disposal of 1-Bromodecane

Step 1: Waste Generation & Segregation

Step 2: Accumulation & Storage

Step 3: Final Disposal

Prohibited Actions

1-Bromodecane Waste Generated

Is it Halogenated Waste?

YES: Segregate into
Halogenated Organics Container

  True

NO Drain Disposal

  False / Unsure

NO Regular Trash Disposal

Label Container:
'Hazardous Waste'
'1-Bromodecane'

Keep Container Closed
(Fill < 90%)

Store in Designated
Satellite Accumulation Area

Away from Incompatibles
(Oxidizers, Bases)

Contact EHS or Licensed
Hazardous Waste Vendor

Arrange for Waste Pickup

High-Temperature Incineration

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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